Cas no 899738-11-5 (7-tert-butyl-1-methyl-3-(2E)-3-phenylprop-2-en-1-yl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione)

• Product Name: 7-tert-butyl-1-methyl-3-(2E)-3-phenylprop-2-en-1-yl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione
• CAS No: 899738-11-5
• MF: C₂₁H₂₂N₄O₃
• MW: 378.424384593964
• CID: 5486871
• Update Time: 2025-10-21

7-tert-butyl-1-methyl-3-(2E)-3-phenylprop-2-en-1-yl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 7-tert-butyl-4-methyl-2-[(E)-3-phenylprop-2-enyl]purino[8,7-b][1,3]oxazole-1,3-dione
• 7-tert-butyl-1-methyl-3-(2E)-3-phenylprop-2-en-1-yl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione

• Inchi： 1S/C21H22N4O3/c1-21(2,3)15-13-25-16-17(22-19(25)28-15)23(4)20(27)24(18(16)26)12-8-11-14-9-6-5-7-10-14/h5-11,13H,12H2,1-4H3/b11-8+
• InChI Key： VRVJDZVRWSYLAE-DHZHZOJOSA-N
• SMILES： O1C2=NC3=C(C(N(C([H])([H])/C(/[H])=C(\[H])/C4C([H])=C([H])C([H])=C([H])C=4[H])C(N3C([H])([H])[H])=O)=O)N2C([H])=C1C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Additional information on 7-tert-butyl-1-methyl-3-(2E)-3-phenylprop-2-en-1-yl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione

7-Tert-butyl-1-methyl-3-(2E)-3-phenylprop-2-en-1-yl-1H,2H,3H,4H-purine

The compound with CAS No. 899738-11-5, named 7-Tert-butyl-1-methyl-3-(2E)-3-PHENYLPROPENYL-purine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure and potential bioactivity. Recent studies have highlighted its role in various biological systems, making it a promising candidate for drug development.

Structure and Synthesis

The molecule features a purine backbone with several substituents that contribute to its unique properties. The tert-butyl group at position 7 provides steric bulk, which may influence the compound's stability and interactions with biological targets. The methyl group at position 1 adds further substitution patterns that could modulate the molecule's pharmacokinetic properties. The (E)-phenylpropenyl group at position 3 introduces conjugation and aromaticity into the structure. This arrangement suggests potential for π–π interactions with biological macromolecules.

Recent advancements in synthetic methodology have enabled the efficient construction of this compound. Researchers have employed multi-component reactions and modular synthesis strategies to assemble the purine core and its substituents. These methods not only enhance the scalability of production but also allow for fine-tuning of the substituents to optimize bioactivity.

Biological Activity and Mechanism of Action

Preclinical studies have demonstrated that 7-Tert-butyl-purine derivatives exhibit potent inhibitory activity against several enzymes implicated in disease pathways. For instance, this compound has shown promise as an inhibitor of kinases involved in oncogenic signaling. The (E)-phenylpropenyl moiety has been identified as a key determinant of its enzymatic activity due to its ability to form hydrogen bonds with critical residues in the active site.

Additionally, this compound has been investigated for its anti-inflammatory properties. Experimental data suggest that it modulates inflammatory pathways by inhibiting the production of pro-inflammatory cytokines. This dual functionality underscores its potential as a multi-target therapeutic agent.

Therapeutic Applications and Clinical Potential

The compound's versatility in targeting multiple biological pathways makes it a compelling candidate for treating a range of diseases. Current research focuses on its application in oncology, where it has shown selective cytotoxicity against cancer cells while sparing normal cells. This selectivity is attributed to its ability to disrupt cancer-specific signaling cascades without significantly affecting healthy tissue.

Preliminary results from in vivo studies indicate that 7-Tert-butyl-purine derivatives exhibit favorable pharmacokinetic profiles. They demonstrate good oral bioavailability and minimal systemic toxicity at therapeutic doses. These attributes are crucial for translating laboratory findings into clinical practice.

Future Directions and Research Opportunities

Despite these promising results, further research is required to fully elucidate the mechanism of action and optimize therapeutic efficacy. Ongoing studies aim to identify additional targets within cellular signaling networks that could be modulated by this compound.

The development of analogs with enhanced potency and selectivity is another area of active investigation. Researchers are exploring modifications to the tert-butyl, methyl, and (E)-phenylpropenyl groups to improve drug-like properties while maintaining or enhancing bioactivity.

In conclusion, 7-Tert-butyl-purine derivatives represent a significant advancement in medicinal chemistry. Their unique structure and diverse biological activities position them as valuable tools for drug discovery and development.